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Compound of Interest

Compound Name: Lauric Acid Leelamide

Cat. No.: B1153768

This guide provides immediate safety, handling, and disposal protocols for Lauric Acid
Diethanolamide (CAS: 120-40-1), a substance that appears as an off-white waxy solid.[1]
Adherence to these procedures is critical for ensuring the safety of laboratory personnel and
minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

Lauric Acid Diethanolamide is classified as a skin and eye irritant.[2][3] In some cases, it may
cause sensitization by inhalation.[4][5] Therefore, the use of appropriate personal protective
equipment is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye Protection

Safety glasses or goggles
conforming to NIOSH (US) or
EN 166 (EU) standards.[6]

To prevent eye contact which
can cause serious eye

damage.

Hand Protection

Chemically resistant gloves
(e.g., nitrile rubber). Use
proper glove removal

technique.[6]

To avoid skin contact, which

can cause irritation.[2][4]

Respiratory Protection

A NIOSH-approved half-face
respirator with an organic
vapor/acid gas cartridge and a
dust/mist filter is recommended
when weighing or diluting the

neat chemical.[7]

To prevent inhalation,
especially of dust or aerosols,
which can irritate the

respiratory system.[4]

Body Protection

Protective clothing, such as a
lab coat.[6]

To prevent skin contact with
clothes. Contaminated clothing
should be washed before

reuse.[6]

Operational Plan: Step-by-Step Handling Procedure

1

. Preparation and Engineering Controls:

Ensure that emergency eye wash fountains and safety showers are readily accessible in the

immediate vicinity of handling.[6]

Work in a well-ventilated area. Use a fume hood or other engineering controls to maintain

airborne concentrations below exposure limits.[6][8]

. Handling:

Avoid all personal contact, including inhalation of dust, fumes, or vapors.[6][8]

Do not eat, drink, or smoke in areas where the material is handled, stored, and processed.[6]

[9]
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e Wash hands and face thoroughly with soap and water after handling and before eating,
drinking, or smoking.[9]

o Keep the container tightly sealed when not in use and store in a cool, dry location away from
incompatible materials such as strong acids and oxidizing agents.[6][9]

3. First Aid Measures:

o After Eye Contact: Immediately rinse with water for 15-20 minutes, removing contact lenses
if present and easy to do. Seek immediate medical attention.[6]

o After Skin Contact: Remove contaminated clothing and rinse the affected skin area with soap
and water for 15-20 minutes. If irritation persists, seek medical advice.[6]

» After Inhalation: Move the exposed person to fresh air. If breathing is difficult, administer
oxygen. Seek medical assistance if symptoms appeatr.[6]

o After Ingestion: Rinse mouth thoroughly. Do not induce vomiting. Seek medical attention if
discomfort continues.[6]

Disposal Plan

Proper disposal of Lauric Acid Diethanolamide and its containers is crucial to prevent
environmental contamination.

e Waste Product Disposal:

o Dispose of surplus and non-recyclable products through a licensed professional waste
disposal service.[6][9]

o Waste should not be disposed of in the sewer unless it is fully compliant with the
requirements of all local authorities.[9]

o All waste disposal must be handled in accordance with local, state, and federal
regulations.[8]

» Contaminated Packaging Disposal:
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o Empty containers may retain product residues and should be disposed of as unused
product.[6][9]

o Do not dispose of product or containers with household garbage.[6]

e Spill Response and Disposal:

o In case of a small spill, dampen the solid material with 60-70% ethanol and transfer it to a
suitable container for disposal.[1][4][10]

o Use absorbent paper dampened with 60-70% ethanol to clean up any remaining material.
[1][4][10]

o Seal the absorbent paper and any contaminated clothing in a vapor-tight plastic bag for
eventual disposal.[1][4][10]

o Wash the contaminated surface with 60-70% ethanol followed by a soap and water

solution.[1]
Quantitative Safety Data
Data Point Value Species Source
LD50 Oral 2,700 mg/kg Rat [519]
Molecular Weight 287.44 g/mol
- _ 462 to 471°F at 760
Boiling Point - [11[7]
mmHg
Melting Point 108 to 117°F - [1]
Flash Point >150°C
Water Solubility Insoluble - [1109]

Experimental Workflow Visualization

The following diagram illustrates the standard operating procedure for safely handling Lauric
Acid Diethanolamide in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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